2-(4-bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide

• Molecular Formula: C21H25BrN2O4
• Molecular Weight: 449.3 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-N-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]acetamide
• InChI: InChI=1S/C21H25BrN2O4/c1-26-18-6-2-16(3-7-18)20(24-10-12-27-13-11-24)14-23-21(25)15-28-19-8-4-17(22)5-9-19/h2-9,20H,10-15H2,1H3,(H,23,25)
• InChI Key: KSEQLXPFLLULTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CNC(=O)COC2=CC=C(C=C2)Br)N3CCOCC3

Description

2-(4-Bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide is a synthetic acetamide derivative characterized by a bromophenoxy group, a methoxyphenyl moiety, and a morpholine ring. Its molecular formula is C₂₁H₂₄BrN₂O₄, with a molecular weight of 457.34 g/mol. The compound’s structure combines aromatic and heterocyclic components, making it a candidate for pharmacological studies targeting receptors or enzymes influenced by halogenated and nitrogen-containing scaffolds.

Biological Activity

2-(4-bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide is a synthetic compound belonging to the phenoxy acetamide family, characterized by its complex structure that includes a bromophenyl group, a methoxyphenyl group, and a morpholine moiety. This compound has garnered attention due to its potential therapeutic applications, particularly in oncology and pain management.

Molecular Structure

The molecular formula of 2-(4-bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide is $C_{21}H_{25}BrN_2O_4$, with a molecular weight of 449.3 g/mol. The presence of halogenated phenolic groups and a morpholine ring enhances its solubility and bioavailability, which may contribute to its pharmacological properties .

Antitumor Activity

Research indicates that compounds similar to 2-(4-bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide often exhibit significant antitumor activities. For instance, studies have shown that related compounds can inhibit cancer cell proliferation by targeting specific pathways involved in tumor growth . This compound's unique structure may enhance its efficacy against various cancer types.

Anti-inflammatory Effects

The compound also shows potential anti-inflammatory properties. Similar derivatives have been reported to exhibit significant anti-inflammatory effects through the inhibition of pro-inflammatory cytokines and mediators . This suggests that 2-(4-bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide could be explored for therapeutic applications in inflammatory diseases.

Antibacterial Activity

Preliminary studies indicate that this compound may possess antibacterial activity. Compounds with similar structural features have demonstrated effectiveness against Gram-positive and Gram-negative bacteria, suggesting that 2-(4-bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide could be evaluated for its antibacterial potential .

The biological activity of 2-(4-bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide is likely mediated through multiple mechanisms, including:

• Inhibition of Enzymatic Pathways : The compound may inhibit key enzymes involved in cell signaling pathways related to inflammation and tumor growth.
• Receptor Binding : It may interact with specific receptors, altering cellular responses that lead to reduced proliferation or inflammation.

Data Table: Comparison of Biological Activities

Compound Name	Structural Features	Biological Activity
2-(4-bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide	Bromine substituent, morpholine ring	Antitumor, anti-inflammatory, potential antibacterial
N-[2-(4-chlorophenyl)-2-(morpholin-4-yl)ethyl]acetamide	Chlorine substituent	Potential anti-inflammatory effects
2-(3-bromo-phenoxy)-N-[2-(3-methoxyphenyl)-2-(piperidin-1-yl)ethyl]acetamide	Piperidine instead of morpholine	Antitumor activity

Case Studies and Research Findings

Recent studies have highlighted the promising biological activities of compounds structurally related to 2-(4-bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide. For example, a study published in MDPI demonstrated that related compounds exhibited potent antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli . The findings suggest that the introduction of halogenated groups significantly enhances the antibacterial properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following structurally related compounds highlight key similarities and differences:

Compound Name	Key Substituents	Molecular Weight (g/mol)	Key Features	Reference
Target Compound : 2-(4-Bromophenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide	4-Bromophenoxy, 4-methoxyphenyl, morpholin-4-yl	457.34	Bromine enhances lipophilicity; morpholine improves solubility.	—
2-(4-Chlorophenoxy)-N-[1-(2-morpholin-4-ylethyl)-1H-benzimidazol-2-yl]acetamide	4-Chlorophenoxy, benzimidazole, morpholin-4-yl	~438.4	Chlorine substitution; benzimidazole core may enhance DNA intercalation.
2-(2-Fluorophenyl)-N-[2-(morpholin-4-yl)ethyl]acetamide	2-Fluorophenyl, morpholin-4-yl	266.31	Lower molecular weight; fluorine improves metabolic stability.
N-(4-Bromophenyl)-2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	4-Bromophenyl, triazole, furan	~396.3	Triazole and furan introduce hydrogen-bonding potential.
2-(4-BENZOYLPHENYL)-2-(4-BROMOPHENYL)-N-[(METHOXYIMINO)METHYL]ACETAMIDE	4-Benzoylphenyl, 4-bromophenyl, methoxyimino	451.31	Bulky substituents may hinder membrane permeability.

Physicochemical Properties

• logP and Solubility: The target compound’s bromophenoxy group increases logP (~2–3 estimated), suggesting moderate lipophilicity. In contrast, morpholine-containing analogues (e.g., 2-(2-fluorophenyl)-N-[2-(morpholin-4-yl)ethyl]acetamide, logP = 0.86) exhibit better aqueous solubility due to the morpholine’s polarity .
• Melting Points : Most acetamides in melt between 74–84°C, consistent with crystalline solids. The target compound likely shares this range.

Key Differentiators of the Target Compound

• The dual aromatic systems (methoxyphenyl and bromophenoxy) may enhance π-π stacking in biological targets compared to single-ring analogues .